Cas no 2229125-18-0 (4-(1-benzylpyrrolidin-2-yl)oxane-2,6-dione)

• Product Name: 4-(1-benzylpyrrolidin-2-yl)oxane-2,6-dione
• CAS No: 2229125-18-0
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6173131
• PubChem ID: 165879842
• Update Time: 2025-10-29

4-(1-benzylpyrrolidin-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylpyrrolidin-2-yl)oxane-2,6-dione
• EN300-1865193
• 2229125-18-0

• Inchi： 1S/C16H19NO3/c18-15-9-13(10-16(19)20-15)14-7-4-8-17(14)11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： BRANHEFFJPWKEU-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1CCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-(1-benzylpyrrolidin-2-yl)oxane-2,6-dione

4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione (CAS No. 2229125-18-0): An Overview of a Promising Compound in Pharmaceutical Research

4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione (CAS No. 2229125-18-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its pyrrolidine and oxane moieties, has been the subject of several recent studies exploring its biological activities and potential uses in drug development.

The chemical structure of 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione is particularly noteworthy. The presence of the benzyl group attached to the pyrrolidine ring and the oxane dione functionality imparts specific physicochemical properties that are crucial for its biological activity. The benzyl group enhances lipophilicity, which can improve cell membrane permeability and bioavailability. Meanwhile, the oxane dione moiety contributes to the compound's stability and reactivity, making it a versatile candidate for various pharmacological studies.

Recent research has focused on the potential of 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity.

In addition to its enzymatic inhibition properties, 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione has shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can modulate inflammatory pathways by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione could be a valuable therapeutic option for managing inflammation-related conditions.

The safety profile of 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione is another critical aspect that has been extensively investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. Animal models have demonstrated that it is well-tolerated with minimal side effects, which is a significant advantage in drug discovery and development.

Beyond its direct therapeutic applications, 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione has also been explored as a tool for understanding biological processes at a molecular level. Its ability to selectively bind to specific protein targets makes it an excellent probe for studying protein-protein interactions and signaling pathways. This application can provide valuable insights into disease mechanisms and aid in the identification of new drug targets.

In conclusion, 4-(1-Benzylpyrrolidin-2-yl)oxane-2,6-dione (CAS No. 2229125-18-0) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, contributing to the advancement of drug discovery and development in various fields.